Cas no 66859-59-4 (2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide)

2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide structure
66859-59-4 structure
Product Name:2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide
CAS No:66859-59-4
MF:C9H19NOS
MW:189.318261384964
CID:1713145
PubChem ID:48203
Update Time:2025-04-21

2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-2-(ethylsulfanyl)-N-methylbutanamide
    • 2-ethyl-2-ethylsulfanyl-N-methylbutanamide
    • 2-Ethyl-2-ethylthio-N-methylbutyramide
    • 66859-59-4
    • DTXSID40216986
    • BUTYRAMIDE, 2-ETHYL-2-ETHYLTHIO-N-METHYL-
    • Inchi: 1S/C9H19NOS/c1-5-9(6-2,12-7-3)8(11)10-4/h5-7H2,1-4H3,(H,10,11)
    • InChI Key: FAUKZDSKSXAEPR-UHFFFAOYSA-N
    • SMILES: S(CC)C(C(NC)=O)(CC)CC

Computed Properties

  • Exact Mass: 189.11887
  • Monoisotopic Mass: 189.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 0.96
  • Boiling Point: 310.8°C at 760 mmHg
  • Flash Point: 141.7°C
  • Refractive Index: 1.473
  • PSA: 29.1
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